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Compound of Interest

Compound Name: Pralmorelin

Cat. No.: B1678037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines for the reconstitution, storage, and

handling of Pralmorelin, a synthetic hexapeptide also known as Growth Hormone Releasing

Peptide-2 (GHRP-2). Adherence to these protocols is crucial for maintaining the peptide's

integrity and ensuring accurate and reproducible experimental outcomes.

Product Information
Peptide Name: Pralmorelin (GHRP-2)

CAS Number: 158861-67-7

Molecular Formula: C45H55N9O6[1][2]

Molecular Weight: 817.9 g/mol [1][2]

Appearance: White lyophilized (freeze-dried) powder[1]

Purity: ≥98% (as determined by RP-HPLC)[1][2]

Mechanism of Action
Pralmorelin is a potent growth hormone secretagogue that functions as a synthetic agonist of

the ghrelin receptor (GHS-R1a).[3] It mimics the action of ghrelin, the endogenous "hunger
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hormone," by binding to and activating these receptors in the hypothalamus and pituitary gland.

[3] This activation stimulates the pulsatile release of growth hormone (GH).[1][4] The primary

signaling cascade involves the G-protein-coupled receptor (GPCR) GHS-R, which upon binding

to Pralmorelin, activates intracellular pathways, including the cAMP/PKA and potentially the

IP3/DAG pathways, leading to increased GH secretion.[3]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the reconstitution and

storage of Pralmorelin.

Table 1: Reconstitution Parameters

Parameter Value Notes

Recommended Solvent
Bacteriostatic Water (0.9%

benzyl alcohol)

Recommended for multi-dose

use to prevent bacterial

growth.[5][6]

Sterile Water (18MΩ-cm H2O)
Suitable for single-use

applications.

Reconstitution Volume (5mg

Vial)
3.0 mL

Yields a concentration of

approximately 1.67 mg/mL.

Reconstitution Volume (10mg

Vial)
3.0 mL

Yields a concentration of

approximately 3.33 mg/mL.[7]

Minimum Concentration 100 µg/mL
Recommended to ensure

solubility and stability.[1]

Table 2: Storage Conditions and Stability
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Form Temperature Duration Notes

Lyophilized Powder -20°C Long-term
Recommended for

maximal shelf life.[1]

Room Temperature Up to 3 weeks
Stable for short

periods.[1]

Reconstituted Solution 2°C to 8°C 2 to 4 weeks

Store refrigerated and

protected from light.[7]

[8]

-20°C Long-term

For extended storage,

aliquot to avoid

freeze-thaw cycles.

Adding a carrier

protein (e.g., 0.1%

HSA or BSA) is

recommended.[1]

Experimental Protocols
Reconstitution of Lyophilized Pralmorelin
This protocol details the steps for reconstituting a 5 mg vial of Pralmorelin to a final

concentration of approximately 1.67 mg/mL.

Materials:

Vial of lyophilized Pralmorelin (5 mg)

Bacteriostatic Water for Injection (containing 0.9% benzyl alcohol)

Sterile syringe (e.g., 3 mL) with a sterile needle

Alcohol prep pads

Procedure:
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Equilibration: Remove the vial of lyophilized Pralmorelin and the bacteriostatic water from

storage and allow them to reach room temperature.

Sterilization: Wipe the rubber stoppers of both the Pralmorelin vial and the bacteriostatic

water vial with an alcohol prep pad.

Solvent Aspiration: Using a sterile syringe, draw 3.0 mL of bacteriostatic water.

Reconstitution: Slowly inject the 3.0 mL of bacteriostatic water into the vial of lyophilized

Pralmorelin, directing the stream against the side of the vial to avoid foaming.[8]

Dissolution: Gently swirl or roll the vial until the powder is completely dissolved.[8] Do not

shake vigorously, as this can denature the peptide.

Inspection: The reconstituted solution should be clear and free of any particulate matter.

Labeling and Storage: Label the vial with the reconstitution date and the final concentration.

For short-term use, store the reconstituted solution in a refrigerator at 2°C to 8°C, protected

from light.[8]

Mandatory Visualizations
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Caption: Pralmorelin activates the ghrelin receptor, initiating downstream signaling to promote

GH release.

Pralmorelin Reconstitution Workflow
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Start: Gather Materials

1. Equilibrate vial and solvent
to room temperature

2. Sterilize vial stoppers
with alcohol pads

3. Aspirate recommended volume
of bacteriostatic water

4. Slowly inject solvent
into Pralmorelin vial

5. Gently swirl to dissolve
(Do Not Shake)

6. Inspect for clarity and
particulate matter

7. Label and store at 2-8°C,
protected from light

Solution is Clear

End: Ready for Use

Click to download full resolution via product page

Caption: Step-by-step workflow for the proper reconstitution of lyophilized Pralmorelin peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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